Cas no 2228240-68-2 (2-(tert-butoxy)methyl-1-methylpiperazine)

• Product Name: 2-(tert-butoxy)methyl-1-methylpiperazine
• CAS No: 2228240-68-2
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5810537
• PubChem ID: 58365018
• Update Time: 2025-05-28

2-(tert-butoxy)methyl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)methyl-1-methylpiperazine
• EN300-1788458
• SCHEMBL12395703
• 2228240-68-2
• 2-[(tert-butoxy)methyl]-1-methylpiperazine

• Inchi： 1S/C10H22N2O/c1-10(2,3)13-8-9-7-11-5-6-12(9)4/h9,11H,5-8H2,1-4H3
• InChI Key： NESHTHPFLFTAEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC1CNCCN1C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(tert-butoxy)methyl-1-methylpiperazine

Comprehensive Overview of 2-(tert-butoxy)methyl-1-methylpiperazine (CAS No. 2228240-68-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-(tert-butoxy)methyl-1-methylpiperazine (CAS No. 2228240-68-2) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its tert-butoxy and methylpiperazine moieties, is increasingly studied for its potential in pharmaceutical intermediates, catalysis, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-(tert-butoxy)methyl-1-methylpiperazine", "CAS 2228240-68-2 applications", and "piperazine derivatives in drug discovery", reflecting its growing relevance.

The molecular structure of 2-(tert-butoxy)methyl-1-methylpiperazine combines a piperazine ring with a tert-butoxymethyl substituent, offering both lipophilic and steric properties. This duality makes it valuable in designing bioactive molecules, particularly in central nervous system (CNS) drug development. Recent studies highlight its role as a building block for neurotransmitter modulators, aligning with trends in precision medicine and targeted therapies. Searches for "piperazine-based CNS drugs" and "tert-butoxy group stability" underscore these applications.

From a synthetic chemistry perspective, CAS 2228240-68-2 is notable for its stability under Grignard reactions and nucleophilic substitutions. Its tert-butoxy group acts as a protecting group in multi-step syntheses, a feature often queried as "tert-butoxymethyl protecting group strategies". The compound’s compatibility with green chemistry principles—such as reduced solvent use—resonates with industry demands for sustainable synthesis, a hot topic in 2024 chemical research trends.

In material science, 2-(tert-butoxy)methyl-1-methylpiperazine serves as a precursor for functionalized polymers and coordination complexes. Its ability to modify surface properties of materials has led to explorations in nanotechnology and catalysis, with search queries like "piperazine ligands in catalysis" gaining traction. The compound’s thermal stability (up to 200°C) further supports its use in high-performance coatings.

Quality control of 2228240-68-2 involves advanced analytical techniques, including HPLC and NMR spectroscopy. Purity thresholds (>98%) are critical for pharmaceutical applications, driving searches for "CAS 2228240-68-2 purity standards". Regulatory compliance with REACH and ICH guidelines ensures its safe use, a concern frequently addressed in chemical sourcing discussions.

Future prospects for 2-(tert-butoxy)methyl-1-methylpiperazine include AI-driven molecular design and high-throughput screening. As the industry shifts toward digital chemistry platforms, this compound’s data-rich profile (e.g., LogP, hydrogen bond acceptors) positions it as a candidate for machine learning models predicting ADMET properties—a nexus of computational chemistry and drug discovery.